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Compound of Interest

Compound Name: T-butyldimethylsilane

Cat. No.: B1241148 Get Quote

An In-depth Technical Guide to the Physical Properties of T-butyldimethylsilyl Chloride

Introduction
T-butyldimethylsilyl chloride (TBDMSCl), a prominent organosilicon compound with the

chemical formula C₆H₁₅ClSi, is a cornerstone reagent in modern organic synthesis.[1] Its

primary utility lies in the protection of hydroxyl groups, forming stable TBDMS ethers that can

withstand a variety of reaction conditions.[1][2] This stability, coupled with the relative ease of

deprotection, makes TBDMSCl indispensable for multi-step syntheses of complex molecules,

including pharmaceuticals and natural products.[1] A thorough understanding of its physical

properties is paramount for its safe handling, storage, and effective application in research and

development. This guide provides a comprehensive overview of the core physical

characteristics of TBDMSCl, complete with experimental protocols and graphical

representations to aid researchers, scientists, and drug development professionals.

Quantitative Physical Properties
The physical properties of T-butyldimethylsilyl chloride have been well-documented. The

following table summarizes the key quantitative data for easy reference and comparison.
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Property Value

Molecular Formula C₆H₁₅ClSi

Molecular Weight 150.72 g/mol [3]

Melting Point 86-91 °C[4][5]

Boiling Point 125-126.4 °C[4][6]

Density 0.87 g/mL at 20 °C[4] 0.94 g/cm³ at 20 °C[7]

Vapor Pressure 7.10 hPa at 25 °C[7] 12.09 mmHg at 25 °C[5]

Refractive Index n20/D 1.46[4][5]

Flash Point 22 °C (71.6 °F)[6]

Detailed Physical Characteristics
Appearance: T-butyldimethylsilyl chloride is typically a white, crystalline solid with a pungent,

characteristic odor.[1][8][9] It can also appear as a colorless to slightly yellow liquid,

particularly if impurities are present or if it is handled above its melting point.[2][5]

Solubility: It is highly soluble in a wide range of common organic solvents, including

tetrahydrofuran (THF), dichloromethane (CH₂Cl₂), dimethylformamide (DMF), chloroform,

and ethyl acetate.[2][4][10]

Reactivity with Water: TBDMSCl is highly sensitive to moisture.[2] It reacts with water in a

hydrolysis reaction to form tert-butyldimethylsilanol and corrosive hydrochloric acid.[1][2] This

necessitates that all handling and storage be conducted under anhydrous (dry) conditions,

often under an inert atmosphere such as nitrogen or argon.[2]

Hygroscopy: As a consequence of its reactivity with water, the solid is hygroscopic, readily

absorbing moisture from the atmosphere.[1][9]

Experimental Protocols
The determination of the physical properties of a moisture-sensitive compound like TBDMSCl

requires careful attention to experimental detail, particularly the exclusion of atmospheric
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moisture.

Melting Point Determination
Objective: To determine the temperature range over which TBDMSCl transitions from a solid to

a liquid.

Methodology:

Sample Preparation: Under an inert atmosphere (e.g., in a glove box), a small amount of

crystalline TBDMSCl is finely ground to a powder. A capillary tube, sealed at one end, is

charged with the powder to a height of 2-3 mm.[11] The tube is tapped gently to pack the

sample tightly into the bottom.[11]

Apparatus Setup: The packed capillary tube is placed into a calibrated digital melting point

apparatus (such as a DigiMelt or Mel-Temp).[11][12]

Measurement:

A rapid heating ramp (10-15 °C/min) is initiated to quickly determine an approximate

melting range.

The apparatus is allowed to cool to at least 20 °C below the approximate melting point.[11]

A new sample is prepared and heated at a slow rate (1-2 °C/min) starting from this lower

temperature.[11]

Data Recording: The temperature at which the first droplet of liquid appears is recorded as

the onset of melting. The temperature at which the entire sample becomes a clear liquid is

recorded as the completion of melting.[11] The melting point is reported as this range.

Boiling Point Determination (Micro-Distillation Method)
Objective: To determine the temperature at which the vapor pressure of liquid TBDMSCl equals

the atmospheric pressure.

Methodology:
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Apparatus Setup: A micro-distillation apparatus is assembled and flame-dried under vacuum

or dried in an oven to ensure all components are free of moisture. The system is then

assembled quickly while still warm and placed under a positive pressure of an inert gas.

Sample Introduction: Approximately 5 mL of molten TBDMSCl (or a solution in a high-boiling

inert solvent from which it can be distilled) is introduced into the distillation flask along with a

small, dry magnetic stir bar or a few boiling chips.[13]

Distillation: The flask is gently heated in a sand bath or with a heating mantle. The liquid is

brought to a slow, steady boil.

Data Recording: The thermometer bulb should be positioned so that its top is level with the

bottom of the side-arm leading to the condenser.[13] The temperature is allowed to stabilize

as the vapor continuously bathes the thermometer bulb. The stable temperature observed

during the distillation of the bulk of the material is recorded as the boiling point.[13] The

atmospheric pressure should also be recorded.

Visualizations
Logical Relationship of TBDMSCl Properties
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Caption: Logical flow of TBDMSCl's state and reactivity.

Workflow for Melting Point Determination
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Caption: Experimental workflow for melting point analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. grokipedia.com [grokipedia.com]

2. nbinno.com [nbinno.com]

3. tert-Butyldimethylsilyl Chloride (TBS-Cl) [commonorganicchemistry.com]

4. tert-Butyldimethylsilyl chloride | 18162-48-6 [chemicalbook.com]

5. Page loading... [wap.guidechem.com]

6. tert-Butyldimethylsilyl chloride, 250 g, CAS No. 18162-48-6 | Research Chemicals |
Biochemicals - Product Expansion | Campaign | Carl ROTH - International [carlroth.com]

7. tert-Butyldimethylchlorosilane CAS 18162-48-6 | 818642 [merckmillipore.com]

8. Tert Butyldimethylsilyl Chloride (TBDMS-Cl) - High Purity & Best Price
[symaxlaboratories.net]

9. tert-Butyldimethylsilyl chloride | C6H15ClSi | CID 28928 - PubChem
[pubchem.ncbi.nlm.nih.gov]

10. Page loading... [guidechem.com]

11. chem.libretexts.org [chem.libretexts.org]

12. jan.ucc.nau.edu [jan.ucc.nau.edu]

13. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [Physical properties of T-butyldimethylsilyl chloride].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1241148#physical-properties-of-t-butyldimethylsilyl-
chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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